(1R,2R,4S,5R,7R,8S,9R,12S,13R,15S,16S,18S,19R,20R)-5,15,16,19,20-pentahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one

• Molecular Formula: C27H44O6
• Molecular Weight: 464.6 g/mol
• IUPAC Name: (1R,2R,4S,5R,7R,8S,9R,12S,13R,15S,16S,18S,19R,20R)-5,15,16,19,20-pentahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one
• InChI: InChI=1S/C27H44O6/c1-12(2)9-27(33)10-13(3)19-21(27)24(32)20-18-14(6-7-25(19,20)4)26(5)11-17(29)16(28)8-15(26)22(30)23(18)31/h12-23,28-31,33H,6-11H2,1-5H3/t13-,14+,15-,16+,17+,18-,19+,20+,21-,22-,23-,25-,26-,27-/m1/s1
• InChI Key: IDHRDQMFJYOCOC-IPKCJDDUSA-N
• Isomeric SMILES: C[C@@H]1C[C@@]([C@@H]2[C@H]1[C@]3(CC[C@H]4[C@H]([C@H]3C2=O)[C@H]([C@@H]([C@@H]5[C@@]4(C[C@@H]([C@H](C5)O)O)C)O)O)C)(CC(C)C)O
• Canonical SMILES: CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(CC(C(C5)O)O)C)O)O)C)(CC(C)C)O
• synonyms: xestobergsterol C

Description

(1R,2R,4S,5R,7R,8S,9R,12S,13R,15S,16S,18S,19R,20R)-5,15,16,19,20-pentahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one is a natural product found in Ircinia with data available.

Scientific Research Applications

Phytochemical Investigation

A phytochemical investigation of unripe fruits of Rubus chingii Hu, a traditional Chinese medicine, identified highly oxygenated terpenoids with potential NF-kappa B inhibitory effects. These compounds include rare naturally occurring pentacyclic triterpenoids featuring a special α,β-unsaturated keto-enol unit in ring A, highlighting the significance of such complex molecules in traditional medicine research (Jiang et al., 2021).

Chemical Synthesis and Structural Elucidation

Research on the synthesis and structural elucidation of complex molecules like (1R,2R,4S,5R,7R,8S,9R,12S,13R,15S,16S,18S,19R,20R)-5,15,16,19,20-pentahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one provides insights into organic synthesis techniques and the importance of stereochemistry in molecular structures. Such research contributes to the broader understanding of organic chemistry and molecular biology (Hřebabecký et al., 2006).

Medicinal Chemistry

The complex structure of this compound and its analogs are of interest in medicinal chemistry for their potential biological activities. Studies on related molecules have shown significant effects in various bioassays, including antimalarial, antituberculous, and antifungal activities. These findings underscore the potential of such compounds in the development of new therapeutic agents (Al-Oqail et al., 2003).

Biophysical Studies

Compounds with similar complex structures are often subjects of biophysical studies to understand their interactions with biological systems. Research in this area provides valuable insights into the pharmacokinetics and pharmacodynamics of these compounds, which is crucial for drug development and therapeutic applications (Zhu et al., 2021).